molecular formula C16H23NO4 B1395884 4-[(Ethoxycarbonyl-phenyl-methyl)-amino]-butyric acid ethyl ester CAS No. 1096168-12-5

4-[(Ethoxycarbonyl-phenyl-methyl)-amino]-butyric acid ethyl ester

Cat. No. B1395884
CAS RN: 1096168-12-5
M. Wt: 293.36 g/mol
InChI Key: KYSYDMRIDQNVGE-UHFFFAOYSA-N
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Description

4-[(Ethoxycarbonyl-phenyl-methyl)-amino]-butyric acid ethyl ester (ECBE) is a synthetic compound that has been studied for its potential medicinal and pharmacological applications. ECBE is a derivative of gamma-aminobutyric acid (GABA), an important neurotransmitter in the central nervous system (CNS). ECBE has been shown to have a variety of effects on the CNS, including anxiolytic, anticonvulsant, sedative, and anti-inflammatory properties. In addition, ECBE has been studied for its potential as a novel therapeutic agent for a variety of neurological disorders, including epilepsy, depression, and anxiety.

Scientific Research Applications

Photovoltaic Applications

4-[(Ethoxycarbonyl-phenyl-methyl)-amino]-butyric acid ethyl ester demonstrates potential in the field of photovoltaics. A study by Lv et al. (2014) explored the use of a similar amine-based fullerene derivative, utilized as an acceptor and cathode interfacial material in polymer solar cells, showing a moderate power conversion efficiency of 3.1%. This research highlights the potential application of such compounds in enhancing the efficiency of organic/polymer solar cells (Lv et al., 2014).

Synthetic Applications

The compound also finds use in synthetic chemistry. For instance, Zhang Wen-qin (2009) described a synthesis process involving a similar compound in the creation of 1-Carbethoxy-2-Methyl-4-Piperidone, showcasing the versatility of this compound in complex organic syntheses (Zhang Wen-qin, 2009).

Materials Science

In materials science, Rossi et al. (2007) investigated the divergent and solvent-dependent reactions of a compound similar to 4-[(Ethoxycarbonyl-phenyl-methyl)-amino]-butyric acid ethyl ester, leading to the synthesis of various novel materials. This research suggests the compound's potential utility in developing new materials with specific chemical and physical properties (Rossi et al., 2007).

Analytical Chemistry

In the realm of analytical chemistry, Huang et al. (1993) explored the characterization of N-ethoxycarbonyl ethyl esters of amino acids, a category to which 4-[(Ethoxycarbonyl-phenyl-methyl)-amino]-butyric acid ethyl ester belongs, by mass spectrometry. This study indicates its potential application in the analysis of protein amino acids (Huang et al., 1993).

properties

IUPAC Name

ethyl 4-[(2-ethoxy-2-oxo-1-phenylethyl)amino]butanoate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H23NO4/c1-3-20-14(18)11-8-12-17-15(16(19)21-4-2)13-9-6-5-7-10-13/h5-7,9-10,15,17H,3-4,8,11-12H2,1-2H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KYSYDMRIDQNVGE-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC(=O)CCCNC(C1=CC=CC=C1)C(=O)OCC
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H23NO4
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

293.36 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-[(Ethoxycarbonyl-phenyl-methyl)-amino]-butyric acid ethyl ester

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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